Cas no 2229209-09-8 (2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole)

• Product Name: 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole
• CAS No: 2229209-09-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5916415
• PubChem ID: 165685980
• Update Time: 2025-10-28

2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole
• 2229209-09-8
• EN300-1800853

• Inchi： 1S/C12H15N3O/c1-15-12(16-9-6-7-13-8-9)10-4-2-3-5-11(10)14-15/h2-5,9,13H,6-8H2,1H3
• InChI Key： MVRCQKSLVVDZAH-UHFFFAOYSA-N
• SMILES： O(C1=C2C=CC=CC2=NN1C)C1CNCC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole

Comprehensive Overview of 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole (CAS No. 2229209-09-8)

2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole (CAS No. 2229209-09-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining an indazole core with a pyrrolidine moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine.

The compound's molecular structure is characterized by the presence of a methyl group at the 2-position of the indazole ring and a pyrrolidin-3-yloxy substituent at the 3-position. This configuration contributes to its lipophilicity and bioavailability, key factors in drug development. Recent studies have explored its potential in addressing neurodegenerative disorders, a hot topic in pharmaceutical research, given the growing global burden of conditions like Alzheimer's and Parkinson's diseases.

In the context of drug design, 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole offers a versatile scaffold for structure-activity relationship (SAR) studies. Its heterocyclic system allows for diverse modifications, enabling researchers to fine-tune its pharmacokinetic properties. This adaptability is crucial in the era of personalized medicine, where compounds must be optimized for specific patient populations. The compound's potential interactions with G-protein coupled receptors (GPCRs) have also sparked interest, as these receptors are prime targets for many modern therapeutics.

The synthesis of 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole typically involves multi-step organic reactions, including cyclization and etherification processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, addressing environmental concerns in pharmaceutical manufacturing. This aligns with the industry's shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

From a pharmacological perspective, preliminary studies suggest that this compound may exhibit blood-brain barrier permeability, making it particularly relevant for central nervous system (CNS) drug development. This property is highly sought after in contemporary neuroscience research, as effective CNS penetration remains a significant challenge in treating neurological conditions. The compound's potential applications in cognitive enhancement and neuroprotection are areas of active investigation.

The physicochemical properties of 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole, including its solubility and stability profiles, have been carefully characterized to support further development. These parameters are critical for formulation scientists working on drug delivery systems, another trending topic in pharmaceutical sciences. The compound's compatibility with various excipients and its behavior under different pH conditions are subjects of ongoing research.

In the realm of computational chemistry, 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches, combined with artificial intelligence tools, are revolutionizing drug discovery by predicting biological activity before costly laboratory experiments. This integration of AI in drug development is currently one of the most searched topics in pharmaceutical research.

Quality control aspects of 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole production involve sophisticated analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The development of robust analytical methods for this compound reflects the pharmaceutical industry's emphasis on quality by design (QbD) principles, a regulatory requirement that ensures consistent product quality throughout the manufacturing process.

As research progresses, the patent landscape surrounding 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole continues to evolve. Intellectual property considerations are crucial in pharmaceutical development, with many professionals actively searching for information on compound patentability and freedom-to-operate analyses. The compound's novel structure presents interesting opportunities for IP protection strategies in competitive markets.

The safety profile of 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole is currently under investigation through standard toxicological studies. These evaluations are essential for determining the compound's potential as a clinical candidate, addressing another key concern in drug development - safety assessment. The growing emphasis on predictive toxicology methods has made this aspect of research particularly relevant to current scientific discussions.

Looking forward, 2-methyl-3-(pyrrolidin-3-yloxy)-2H-indazole represents an exciting example of how medicinal chemistry continues to innovate in addressing unmet medical needs. Its development trajectory reflects broader trends in the pharmaceutical industry, including the integration of computational methods, emphasis on sustainable synthesis, and focus on CNS-targeted therapies. As research progresses, this compound may well emerge as an important tool in the development of next-generation therapeutics for challenging medical conditions.